Cas no 18999-46-7 (Methyl 3-(1H-imidazol-1-yl)propanoate)

• Product Name: Methyl 3-(1H-imidazol-1-yl)propanoate
• CAS No: 18999-46-7
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD01910108
• CID: 1108324
• PubChem ID: 4737565
• Update Time: 2025-04-20

Methyl 3-(1H-imidazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-propanoic acid methyl ester
• 3-imidazol-1-yl-propionic acid methyl ester
• Methyl 3-(1H-imidazol-1-yl)propanoate
• methyl 3-imidazol-1-ylpropanoate
• 3-imidazol-1-ylpropionic acid methyl ester
• 3-(1-imidazolyl)propanoic acid methyl ester
• SCHEMBL45903
• methyl 3-imidazol-1-yl-propionate
• 1H-Imidazole-1-propanoic acid, methyl ester
• ALBB-027289
• MFCD01910108
• XITPCSZYASXMFB-UHFFFAOYSA-N
• CS-0361784
• methyl 3-(N-imidazolyl)propionate
• AKOS002663198
• 18999-46-7
• methyl3-(1H-imidazol-1-yl)propanoate
• LS-09348
• DTXSID201263132

• MDL： MFCD01910108
• Inchi： 1S/C7H10N2O2/c1-11-7(10)2-4-9-5-3-8-6-9/h3,5-6H,2,4H2,1H3
• InChI Key： XITPCSZYASXMFB-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles